Cas no 867040-36-6 (8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane)

• Product Name: 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane
• CAS No: 867040-36-6
• MF: C₂₃H₂₃ClN₂O₅S
• MW: 474.957123994827
• CID: 6085728
• PubChem ID: 16807332
• Update Time: 2025-06-30

8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane
• 8-[6-chloro-3-(4-methoxyphenyl)sulfonylquinolin-4-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• 8-[6-CHLORO-3-(4-METHOXYBENZENESULFONYL)QUINOLIN-4-YL]-1,4-DIOXA-8-AZASPIRO[4.5]DECANE
• 8-(6-chloro-3-((4-methoxyphenyl)sulfonyl)quinolin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane
• 867040-36-6
• F1607-1098
• 6-chloro-4-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-3-[(4-methoxyphenyl)sulfonyl]quinoline
• AKOS001858389

• Inchi： 1S/C23H23ClN2O5S/c1-29-17-3-5-18(6-4-17)32(27,28)21-15-25-20-7-2-16(24)14-19(20)22(21)26-10-8-23(9-11-26)30-12-13-31-23/h2-7,14-15H,8-13H2,1H3
• InChI Key： CXUHBWVYLAUTMQ-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C3C4C(N=CC=3S(C3=CC=C(OC)C=C3)(=O)=O)=CC=C(Cl)C=4)CC2)OCC1

Computed Properties

• Exact Mass: 474.1016207g/mol
• Monoisotopic Mass: 474.1016207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 86.3Ų

Additional information on 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane

Introduction to 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane (CAS No. 867040-36-6)

The compound 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane, identified by its CAS number 867040-36-6, represents a fascinating molecule in the realm of medicinal chemistry. Its unique structural framework, combining a quinoline scaffold with an azaspirodecane core, makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

Quinoline derivatives have long been recognized for their biological significance, with numerous analogs exhibiting antimicrobial, antimalarial, and anticancer properties. The presence of a chloro group at the 6-position and a 4-methoxybenzenesulfonyl moiety at the 3-position of the quinoline ring introduces additional functional diversity, potentially enhancing interactions with biological targets. The spirocyclic structure formed by the 1,4-dioxa-8-azaspiro4.5decane moiety adds another layer of complexity, influencing both solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules with greater accuracy. The 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane structure has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes and receptors involved in critical biological pathways.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. The quinoline ring and the sulfonyl group in 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane are known to interact favorably with ATP-binding pockets in kinase domains. Preliminary experimental data suggest that this compound exhibits inhibitory activity against several kinases, including those overexpressed in resistant tumor cell lines.

The spirocyclic azaspirodecane moiety is particularly noteworthy for its ability to modulate pharmacokinetic properties. Spirocyclic compounds often exhibit improved oral bioavailability and reduced metabolic clearance due to their rigid structure, which resists enzymatic degradation. This feature makes 8-6-chloro-3-(4-methoxybenzenesulfonyl)quinolin-4-yl-1,4-dioxa-8-azaspiro4.5decane an attractive candidate for further development into a lead compound for novel therapeutics.

In addition to its kinase inhibitory potential, this compound has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The sulfonamide group in the 4-methoxybenzenesulfonyl moiety has been shown to interact with inflammatory cytokine pathways, potentially leading to reduced pro-inflammatory responses.

The synthesis of 8-chloroquinoline derivatives has been refined over the years, but the incorporation of the spirocyclic azaspirodecane unit presents unique synthetic challenges. Advanced synthetic methodologies involving transition-metal catalysis and asymmetric reactions have been employed to construct this complex framework efficiently. These synthetic strategies not only enhance yield but also allow for structural modifications that can fine-tune biological activity.

The use of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 8-chloroquinoline derivatives by enabling rapid testing against large libraries of compounds for activity against multiple targets. HTS has identified several hit compounds that show promise for further optimization into clinical candidates.

The pharmacological profile of 8-chloroquinoline derivatives, including their solubility, permeability, and metabolic stability (often referred to as ADME properties), has been extensively studied using in vitro models. These studies are crucial for predicting how well a compound will behave in vivo and for guiding optimization efforts toward improving drug-like properties.

One notable example is the use of 8-chloroquinoline derivatives in combination therapies targeting multiple disease mechanisms simultaneously. Such combinations can lead to synergistic effects that improve therapeutic outcomes while minimizing side effects associated with single-agent treatments.

The future development of 8-chloroquinoline derivatives will likely involve interdisciplinary approaches combining medicinal chemistry expertise with insights from structural biology and bioinformatics. Advances in cryo-electron microscopy (CryoEM) have provided high-resolution structures of protein targets at atomic detail, enabling rational design of molecules that fit precisely into binding pockets.

In conclusion,8-chloroquinoline derivatives, exemplified by 8-bromoquinolinesulfonamides, represent a diverse class of compounds with significant therapeutic potential across multiple disease areas. The unique structural features of these molecules make them valuable tools for understanding biological processes and developing new treatments for challenging diseases.